Cas no 954224-25-0 (3-(4-Bromophenoxy)azetidine)

• Product Name: 3-(4-Bromophenoxy)azetidine
• CAS No: 954224-25-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1083986
• PubChem ID: 24902358
• Update Time: 2025-06-14

3-(4-Bromophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenoxy)azetidine
• A917231
• FWLCPBKLVSGXQV-UHFFFAOYSA-N
• DTXSID50647909
• BB 0259479
• FT-0681350
• P10809
• 954224-25-0
• SCHEMBL15300747
• 3-(4-bromophenoxyl)azetidine
• AKOS012080413
• SB51381
• CS-0058173
• EN300-1913368
• DA-25209
• 3-(4-bromo-phenoxy)-azetidine

• MDL： MFCD09861916
• Inchi： 1S/C9H10BrNO/c10-7-1-3-8(4-2-7)12-9-5-11-6-9/h1-4,9,11H,5-6H2
• InChI Key： FWLCPBKLVSGXQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1CNC1

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.12850

3-(4-Bromophenoxy)azetidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Bromophenoxy)azetidine

Comprehensive Overview of 3-(4-Bromophenoxy)azetidine (CAS No. 954224-25-0): Properties, Applications, and Industry Insights

3-(4-Bromophenoxy)azetidine (CAS No. 954224-25-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This brominated azetidine derivative combines a phenoxy moiety with an azetidine ring, offering versatile reactivity for synthetic applications. As interest in heterocyclic compounds surges—particularly those with potential bioactivity—this molecule has emerged as a subject of study in drug discovery pipelines and material science innovations.

The compound's molecular formula (C₉H₁₀BrNO) and weight (228.09 g/mol) make it a valuable intermediate for constructing complex architectures. Researchers frequently explore its role in cross-coupling reactions, leveraging the 4-bromophenyl group for Suzuki or Buchwald-Hartwig transformations. Recent publications highlight its utility in creating kinase inhibitors and GPCR-targeted ligands, aligning with industry demand for novel therapeutic scaffolds.

From a synthetic chemistry perspective, 3-(4-Bromophenoxy)azetidine addresses key challenges in medicinal chemistry optimization. Its azetidine core provides improved metabolic stability compared to larger saturated rings—a hot topic in fragment-based drug design (FBDD). This characteristic resonates with current trends favoring three-dimensional fragments over flat aromatic systems, as evidenced by rising Google Scholar citations for "azetidine ADME properties."

Industrial applications extend beyond pharmaceuticals. The compound's liquid crystal potential is under investigation, coinciding with growing market interest in organic electronic materials. Patent analyses reveal its incorporation into photoalignment layers for OLED displays—a sector projected to exceed $80 billion by 2027. Such interdisciplinary relevance makes CAS 954224-25-0 a recurring subject in ACS symposiums and material science conferences.

Quality control protocols for 3-(4-Bromophenoxy)azetidine emphasize HPLC purity (>98%) and rigorous residual solvent analysis, reflecting heightened regulatory scrutiny in GMP intermediates production. Analytical chemists increasingly discuss its characterization via LC-MS/MS and NMR spectroscopy, particularly the diagnostic splitting patterns of its azetidine protons (δ 3.5-4.0 ppm in ¹H NMR).

Environmental considerations are shaping research directions too. Green chemistry initiatives explore catalytic bromination methods for its synthesis, addressing search engine queries like "sustainable aryl bromide preparation." This aligns with corporate ESG goals and the pharmaceutical industry's Process Mass Intensity (PMI) reduction targets—a frequently searched metric in process chemistry circles.

Supply chain dynamics for CAS 954224-25-0 reflect broader trends in fine chemicals distribution. With 78% of life science companies prioritizing dual sourcing (per 2023 industry reports), manufacturers are expanding just-in-time inventory models for such intermediates. Market intelligence platforms track its pricing fluctuations against bromine commodity indices—a data point trending in procurement analytics dashboards.

Future prospects hinge on its performance in high-throughput screening campaigns. Preliminary data suggests the phenoxy-azetidine pharmacophore may modulate protein-protein interactions—a frontier in undruggable target research. These developments position 3-(4-Bromophenoxy)azetidine as a compound to watch in both academic journals and biotech investment discussions through 2025.